Cas no 2228345-61-5 (2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol)

• Product Name: 2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol
• CAS No: 2228345-61-5
• MF: C₁₂H₁₃F₂NO
• MW: 225.234530210495
• CID: 6034857
• PubChem ID: 165703942
• Update Time: 2025-06-14

2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol
• 2228345-61-5
• EN300-1797893
• 2-[1-(1-aminocyclopropyl)cyclopropyl]-4,6-difluorophenol

• Inchi： 1S/C12H13F2NO/c13-7-5-8(10(16)9(14)6-7)11(1-2-11)12(15)3-4-12/h5-6,16H,1-4,15H2
• InChI Key： XNLKZCKCGBZGIE-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 225.09652036g/mol
• Monoisotopic Mass: 225.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol

Recent Advances in the Study of 2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol (CAS: 2228345-61-5)

In recent years, the compound 2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol (CAS: 2228345-61-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and difluorophenol moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, to construct the cyclopropyl rings efficiently. Additionally, the introduction of the difluorophenol group has been achieved through selective fluorination techniques, ensuring high regioselectivity. These synthetic advancements have facilitated the production of gram-scale quantities of the compound, enabling further pharmacological evaluations.

Biological studies have revealed that 2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays demonstrated that the compound effectively suppresses the activity of cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and the active site of COX-2, highlighting the critical role of the cyclopropyl and difluorophenol groups in stabilizing the enzyme-inhibitor complex.

In vivo studies using animal models of inflammation have corroborated the anti-inflammatory effects of 2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol. Administration of the compound resulted in a significant reduction in pro-inflammatory cytokine levels and edema formation. Notably, the compound displayed a favorable pharmacokinetic profile, with good oral bioavailability and a half-life suitable for once-daily dosing. These findings suggest its potential as a lead candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, recent research has explored the compound's utility in oncology. Preliminary data indicate that 2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. Specifically, the compound has been shown to inhibit the PI3K/Akt/mTOR axis, which is frequently dysregulated in various malignancies. These observations warrant further investigation into its potential as an adjunct therapy in cancer treatment.

In conclusion, 2-1-(1-aminocyclopropyl)cyclopropyl-4,6-difluorophenol (CAS: 2228345-61-5) represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated efficacy in both anti-inflammatory and anti-cancer contexts underscores its therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and evaluating its safety profile in clinical trials. The continued exploration of this compound may pave the way for the development of innovative treatments for a range of diseases.